Cas no 1498641-66-9 (3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1498641-66-9
• MF: C₁₂H₂₂O₂S
• MW: 230.366882801056
• CID: 6279066
• PubChem ID: 65134384
• Update Time: 2025-05-23

3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• 1498641-66-9
• EN300-1122403
• AKOS014467637

• Inchi： 1S/C12H22O2S/c1-8(2)15-12(10(13)14)6-9(7-12)11(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,14)
• InChI Key： DSJQYZQJCPSXSZ-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1(C(=O)O)CC(C(C)(C)C)C1

Computed Properties

• Exact Mass: 230.13405111g/mol
• Monoisotopic Mass: 230.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid

Introduction to 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid (CAS No. 1498641-66-9)

3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid (CAS No. 1498641-66-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of cyclobutane carboxylic acids and features a tert-butyl group and a propan-2-ylsulfanyl substituent, which contribute to its distinct properties and reactivity.

The molecular formula of 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid is C₁₃H₂₂O₂S, with a molecular weight of approximately 246.37 g/mol. The compound's structure includes a cyclobutane ring, which is a four-membered cyclic hydrocarbon, and the presence of the tert-butyl and propan-2-ylsulfanyl groups imparts specific chemical characteristics that make it an interesting subject for research and development.

In the context of pharmaceutical research, 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its pharmaceutical applications, 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid has also shown promise in materials science. The unique combination of the cyclobutane ring and the functional groups attached to it makes it a valuable building block for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthesis of 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of tert-butylcyclobutanone with propanethiol followed by carboxylation. The choice of catalysts and solvents plays a crucial role in optimizing the yield and selectivity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, while 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The future prospects for 3-tert-butyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid are promising. Ongoing research is focused on further elucidating its biological activities and optimizing its properties for various applications. For example, ongoing clinical trials are investigating its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for industrial applications.

In conclusion, 3-tert-butyl-1-(propan-2-ylysulfanyl)cyclobutane-1-carboxylic acid (CAS No. 1498641-66-) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new insights into its properties continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.